Cas no 1286724-65-9 (2-(furan-2-amido)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide)

• Product Name: 2-(furan-2-amido)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide
• CAS No: 1286724-65-9
• MF: C₁₇H₁₅N₃O₅
• MW: 341.318104028702
• CID: 6323079
• PubChem ID: 52907939
• Update Time: 2025-10-29

2-(furan-2-amido)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-amido)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide
• VU0533611-1
• 2-(furan-2-carbonylamino)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide
• 2-(furan-2-carboxamido)-N-(2-methoxy-5-methylphenyl)oxazole-4-carboxamide
• 1286724-65-9
• AKOS024533887
• F6154-0382

• Inchi： 1S/C17H15N3O5/c1-10-5-6-13(23-2)11(8-10)18-15(21)12-9-25-17(19-12)20-16(22)14-4-3-7-24-14/h3-9H,1-2H3,(H,18,21)(H,19,20,22)
• InChI Key： HJPSDUXOZHBCJF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1NC(C1=COC(NC(C2=CC=CO2)=O)=N1)=O

Computed Properties

• Exact Mass: 341.101
• Monoisotopic Mass: 341.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 2.4

Additional information on 2-(furan-2-amido)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide

Compound CAS No. 1286724-65-9: 2-(Furan-2-amido)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide

The compound with CAS No. 1286724-65-9, known as 2-(furan-2-amido)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a furan ring, an oxazole heterocycle, and a methoxy substituent. These structural elements contribute to its potential as a bioactive agent with diverse applications in drug discovery and development.

Recent studies have highlighted the importance of heterocyclic compounds like oxazoles in the development of novel therapeutic agents. The presence of the furan moiety in this compound further enhances its potential for interaction with biological targets, such as enzymes or receptors. Researchers have demonstrated that such structures can exhibit significant antioxidant, anti-inflammatory, and anticancer activities. For instance, a study published in the *Journal of Medicinal Chemistry* explored the ability of similar compounds to inhibit key enzymes involved in neurodegenerative diseases, suggesting promising therapeutic applications.

The synthesis of 2-(furan-2-amido)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the methoxy group at the 2-position of the phenyl ring is particularly significant, as it can influence the compound's solubility and bioavailability. This aspect has been extensively studied in recent research, with findings indicating that such substituents can enhance the pharmacokinetic properties of the molecule.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere, meaning it can mimic the biological activity of other molecules while offering improved pharmacokinetic profiles. This property has been leveraged in drug design to create more effective and safer therapeutic agents. For example, a study in *Drug Discovery Today* reported that analogs of this compound exhibited potent activity against various cancer cell lines, making them strong candidates for further preclinical testing.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemical applications. Its ability to inhibit plant pathogens has been documented in recent agricultural research, suggesting its use as a natural or semi-synthetic pesticide alternative. This dual application underscores the versatility of oxazole-containing compounds in addressing diverse challenges across different industries.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-(furan-2-amido)-N-(2-methoxy-5-methylphenyl)-1,3-oxazole-4-carboxamide to improve yield and reduce costs. Green chemistry approaches are being increasingly adopted to ensure sustainable production methods. Furthermore, computational modeling techniques are being employed to predict the compound's interactions with various biological targets, providing valuable insights for rational drug design.

In conclusion, CAS No. 1286724-65-9 represents a cutting-edge molecule with immense potential across multiple domains. Its unique structure and bioactive properties make it a focal point for researchers aiming to develop innovative solutions in medicine and agriculture. As advancements in synthetic methods and computational tools continue to evolve, this compound is poised to play an even more significant role in future scientific discoveries.